Methoxyperfluorobutane

• IUPAC Name: 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane
• InChI: InChI=1S/C5H3F9O/c1-15-5(13,14)3(8,9)2(6,7)4(10,11)12/h1H3
• InChI Key: OKIYQFLILPKULA-UHFFFAOYSA-N
• Canonical SMILES: COC(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C4F9OCH3, C5H3F9O
• DSSTOX Substance ID: DTXSID4073120
• Molecular Weight: 250.06 g/mol
• Physical Description: Liquid, Clear liquid with an odor of ether; [3M MSDS]
• Vapor Pressure: 202.0 [mmHg]
• CAS No.: 163702-07-6, 219484-64-7

Description

Methoxyperfluorobutane is a useful research compound. Its molecular formula is C5H3F9O and its molecular weight is 250.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Methyl Nonafluorobutyl Ether is primarily used as a nonflammable solvent . It is superior to conventional solvents due to its low viscosity and surface tension . Therefore, its primary targets are the substances it is intended to dissolve or extract.

Mode of Action

The compound interacts with its targets by dissolving or extracting them due to its superior solvent properties . It is widely employed in precision electronic instruments and medical equipment cleaning .

Biochemical Pathways

It is known that the compound plays a crucial role in the design of switchable acoustic demultiplexers based on a fluid-fluid phononic crystal (pnc) platform .

Result of Action

Methyl Nonafluorobutyl Ether acts as a critical component in enabling the switchable acoustic demultiplexers based on the fluid-fluid PnC platform by providing the necessary difference in resonant modes and temperature-dependent switching capability .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Methyl Nonafluorobutyl Ether. For instance, the compound should be stored at temperatures between 2-8°C . It should also be kept away from direct sunlight and sources of heat . These precautions help maintain the stability and efficacy of the compound.

Biochemical Analysis

Biochemical Properties

Methyl Nonafluorobutyl Ether is soluble in organic solvents and exhibits immiscibility with water . It is resistant to oxidation and does not readily react with common reagents under normal conditions

Cellular Effects

The cellular effects of Methyl Nonafluorobutyl Ether are primarily observed in its applications in lithium secondary batteries . It has been studied for its role in enhancing interfacial stability and thermodynamic stability

Molecular Mechanism

Its structure devoid of β-hydrogen guarantees the thermodynamic stability of fluorobenzene-based diluted high-concentration electrolytes compared to conventional hydrofluoroether-based ones

Temporal Effects in Laboratory Settings

In laboratory settings, Methyl Nonafluorobutyl Ether has been used in the design of switchable acoustic demultiplexers based on a fluid-fluid phononic crystal platform

Dosage Effects in Animal Models

There is limited information available on the effects of Methyl Nonafluorobutyl Ether at different dosages in animal models. It is known to be of low acute oral and inhalation toxicity

Biological Activity

Methoxyperfluorobutane (also known as HFE-7100) is a fluorinated compound used in various industrial applications, particularly in the field of biomedicine and as a solvent. This article explores its biological activity, including its effects on cellular systems, potential applications, and relevant research findings.

This compound has the molecular formula $C_{10}H_{6}F_{18}O_{2}$ and is characterized by its unique structure that includes both methoxy and perfluorinated groups. This structure contributes to its distinct physical and chemical properties, such as low surface tension and high stability under various conditions.

Biological Activity

1. Cellular Compatibility

Studies indicate that this compound exhibits significant compatibility with mammalian cells. In vitro experiments have demonstrated that it can support cell viability over extended periods. For instance, when used in conjunction with other surfactants, it has shown to maintain cell viability in U937 mammalian cells for several days . This property is crucial for applications in drug delivery and tissue engineering.

2. Oxygen Delivery

Recent research highlights the role of perfluorocarbon nanoemulsions, including this compound, in enhancing oxygen delivery to microbial catalysts. This is particularly beneficial in bioremediation and biofuel production processes where oxygen availability can limit microbial activity. The introduction of these nanoemulsions creates a favorable microenvironment for microorganisms, thereby improving their metabolic efficiency .

3. Diffusion Properties

The diffusion characteristics of this compound have been studied in various contexts. Accurate measurements of its Fickian diffusion coefficients in binary mixtures reveal its potential as a medium for transporting gases in biological systems . Such properties are essential for applications involving gas exchange processes in biological tissues.

Case Studies

Case Study 1: Drug Delivery Systems

In a study evaluating the use of this compound as a carrier for drug delivery, researchers found that its low viscosity and high solubility for various pharmaceuticals made it an ideal candidate for formulating injectable drug solutions. The compound's ability to encapsulate drugs without significant degradation or loss of activity was highlighted, suggesting its utility in developing advanced therapeutic modalities.

Case Study 2: Environmental Impact Assessment

Another study assessed the environmental impact of this compound when used as a solvent in industrial applications. The findings indicated that while it is stable and non-reactive under typical conditions, careful management is necessary to prevent bioaccumulation in aquatic systems due to its persistence .

Research Findings

Study	Focus	Findings
	Cell Viability	Maintained cell viability over several days when used with surfactants.
	Diffusion Coefficients	Measured Fickian diffusion coefficients indicating effective gas transport properties.
	Microbial Catalysis	Enhanced oxygen delivery improved microbial metabolic efficiency.

Scientific Research Applications

Chemical Properties and Stability

Methoxyperfluorobutane is characterized by:

• High boiling point (approximately 67°C)
• Chemical stability under ambient conditions
• Non-flammability , making it safe for various applications

These properties allow it to serve effectively as a solvent for fluorinated materials and in environments requiring harsh conditions, such as in the processing of polytetrafluoroethylene (PTFE) .

Solvent Use

This compound is widely used as a solvent in the synthesis of various aryl fluoride derivatives through electrophilic fluorination. Its effectiveness as a solvent is attributed to its ability to dissolve organic materials without introducing flammability risks .

Cleaning Agent

As part of the 3M™ Novec™ product line, this compound serves as an effective cleaning agent for heavy-duty applications, including:

• Azeotropic cleaning for oils and greases
• Light-duty cleaning for particulates and fluoropolymers
• Specialty solvent applications

Analytical Chemistry

This compound can be utilized as a reference standard in analytical techniques aimed at detecting per- and polyfluoroalkyl substances (PFAS) in environmental samples, such as water and soil. Its persistence makes it suitable for this purpose .

Blood Substitute Research

Recent studies have explored the potential of this compound as an oxygen carrier in artificial blood substitutes due to its ability to reversibly bind oxygen. Although further research is needed, initial findings suggest promising applications in medical science .

Droplet Motion Studies

Research involving emulsion droplets has demonstrated that this compound can influence chemotactic motion in microfluidic channels. The compound's unique interfacial tension properties allow droplets to move towards regions of lower tension, showcasing its role in advanced fluid dynamics studies .

Environmental Impact and Safety

This compound is recognized for its low environmental impact due to its zero ozone depletion potential and favorable toxicological profile. It has been rated "practically non-toxic" through inhalation studies, making it a safer alternative to traditional solvents .

Stability Studies

A study conducted on Novec™ 71IPA DL, a mixture including this compound, highlighted its stability over time, producing fluoride at a rate of approximately 1 ppm/year under various temperature conditions . This stability underscores its suitability for long-term applications.

Electrochemical Applications

Research has shown that this compound can enhance the electrochemical properties of lithium-ion batteries when used as an electrolyte or additive, improving capacity and stability while maintaining safety due to its non-flammable nature .

Synthesis routes and methods I

Procedure details

Solvency tests with 50% by volume 4-bromo-3-chloro-3,4,4-trifluorobutene and 50% by volume ethyl nonafluorobutyl ether were performed. The solvency characteristics of these mixtures matched or exceeded that of CFC-113 with Krytox and Jet Lube. The solvency of the individual components was inferior to that of CFC-113 toward Krytox and Jet Lube, illustrating the effectiveness of using mixtures as taught by this invention. Similarly, mixtures of 4-bromo-3,3,4,4-trifluorobutene and methyl nonafluorobutyl ether produced solvency characteristic that met or exceeded those of CFC-113.

Synthesis routes and methods II

Procedure details

A 500 ml, 3-necked round bottom flask equipped with an overhead stirrer, an addition funnel, and a condenser was charged with anhydrous cesium fluoride (27.4 g, 0.18 mole), anhydrous diethylene glycol dimethyl ether (258 g, hereinafter diglyme), and dimethyl sulfate (22.7 g, 0.18 mole). Perfluorocyclohexanone (50 g, 0.18 mole) was then added dropwise to the resulting stirred mixture, and stirring was continued for 18 hours after the addition. Water (approximately 200 ml) was added to the resulting mixture, and the lower fluorochemical phase of the mixture was separated from the upper phase and washed once with saturated aqueous sodium chloride solution. Since the fluorochemical phase still contained about 12% diglyme, water was added to it, and the resulting product was azeotropically distilled to yield 32.8 g of c-C6F11OCH3 (b.p.=100° C.), which was free of diglyme. The product identity was confirmed by IR, GCMS, and 1H and 19F NMR.

Synthesis routes and methods III

Procedure details

The present invention also relates to the discovery of azeotropic or azeotrope-like compositions of effective amounts of C4F9 OCH3 and methanol, ethanol, isopropanol, n-heptane, t-DCE, c-DCE, or acetone; C4F9OCH3, n-heptane and methanol, ethanol or isopropanol; C4F9OCH3, t-DCE and methanol, ethanol or isopropanol; C4F9OCH3, c-DCE and methanol or ethanol; C4F9OCH3, acetone and methanol, ethanol, or isopropanol; C4F9OCH3, HFC-43-10mee and methanol to form an azeotropic or azeotrope-like composition.

Synthesis routes and methods IV

Procedure details

This compound is available from 3M Company, St. Paul, Minn. as NOVEC™ HFE-7100 engineering fluid, which is an isomeric mixture of approximately 60% (CF3)2CFCF2OCH3 and approximately 40% CF3CF2CF2CF2OCH3.